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Compound of Interest

Compound Name: (2R,4R)-Fmoc-D-Pro(4-N3)-OH

Cat. No.: B2489365 Get Quote

An official Safety Data Sheet (SDS) for (2R,4R)-Fmoc-D-Pro(4-N3)-OH is not publicly available

in the search results. This technical guide has been compiled based on the general safety

principles and hazards associated with organic azide compounds, which is the primary reactive

and hazardous functional group in this molecule. Researchers must consult the official SDS

provided by their chemical supplier and conduct a thorough, institution-specific risk assessment

before handling this compound.

Chemical Identification and Properties
(2R,4R)-Fmoc-D-Pro(4-N3)-OH, also known as cis-4-Azido-N-Fmoc-D-proline, is a derivative

of the amino acid D-proline.[1] It is primarily used as a reagent in "click chemistry," a set of

rapid, selective, and high-yield reactions used for bioconjugation and peptide synthesis.[1][2][3]

The key functional groups are the fluorenylmethyloxycarbonyl (Fmoc) protecting group, the

carboxylic acid, and the azide (-N3) group. The azide group imparts specific reactivity but also

introduces significant safety hazards.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2489365?utm_src=pdf-interest
https://www.benchchem.com/product/b2489365?utm_src=pdf-body
https://www.benchchem.com/product/b2489365?utm_src=pdf-body
https://www.medchemexpress.com/2r-4r-fmoc-d-pro-4-n3-oh.html
https://www.medchemexpress.com/2r-4r-fmoc-d-pro-4-n3-oh.html
https://www.carlroth.com/com/en/fluorenylmethylene--fmoc/fmoc-l-4-azidoproline-%282s4r%29/p/7367.1
https://www.chemimpex.com/products/33497
https://ehs.stanford.edu/reference/information-azide-compounds
https://safety.fsu.edu/safety_manual/Azide%20Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2489365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Source

Synonyms cis-4-Azido-N-Fmoc-D-proline [1][6][7]

Molecular Formula C₂₀H₁₈N₄O₄ [2][3]

Molar Mass 378.38 g/mol [2]

Appearance White crystalline powder [3]

Primary Use
Click chemistry reagent,

peptide synthesis
[1][2][3]

Storage Temperature
+4°C or below, away from light

and heat
[2][8]

Hazard Identification and Stability Assessment
The primary hazard associated with (2R,4R)-Fmoc-D-Pro(4-N3)-OH stems from its organic

azide functional group. Organic azides are energy-rich molecules that can be sensitive to heat,

shock, friction, and light, posing a risk of explosive decomposition.[4][8][9]

Key Hazards:

Explosive Potential: Organic azides can decompose violently with the input of external

energy.[10] The stability of an organic azide is often assessed by its carbon-to-nitrogen (C/N)

ratio.[8]

Toxicity: The azide anion has a toxicity similar to that of cyanide, inhibiting oxygen uptake.

[11] While toxicological data for this specific molecule is unavailable, exposure through

inhalation, ingestion, or skin absorption should be considered highly hazardous.[5][12]

Symptoms of azide exposure can include dizziness, weakness, headache, nausea, rapid

heart rate, skin irritation, and respiratory failure in severe cases.[4][11]

Formation of Hazardous Byproducts: Azides can react with acids to form hydrazoic acid

(HN₃), a highly toxic, volatile, and explosive substance.[8][11][13] They can also form highly

shock-sensitive and explosive heavy metal azides upon contact with metals like copper,

lead, brass, or silver.[4][12] Reactions with halogenated solvents (e.g., dichloromethane,

chloroform) can produce extremely unstable di- and tri-azidomethane.[8][10]
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Stability Assessment
The stability of an organic azide can be estimated using the "Rule of Six," which suggests there

should be at least six carbon atoms for each energetic functional group (like an azide).[8] For

(2R,4R)-Fmoc-D-Pro(4-N3)-OH (C₂₀H₁₈N₄O₄), the molecule contains 20 carbon atoms and 4

nitrogen atoms (one azide group and one amide nitrogen). The ratio of carbon atoms to

energetic azide nitrogen atoms (N₃) is 20:3, which is greater than the general guideline of

having more carbon than nitrogen atoms, suggesting a relatively higher stability compared to

smaller organic azides. However, caution is still paramount.[8]

Caption: Azide Compound Stability Assessment Workflow.

Experimental Protocols: Safe Handling and Use
All work with azides must be conducted with extreme caution, following a pre-approved

Standard Operating Procedure (SOP).[4]

Engineering Controls:

Fume Hood: Always handle solid azides and solutions (>5%) inside a certified chemical fume

hood.[11]

Blast Shield: Conduct reactions behind a blast shield, keeping the fume hood sash as low as

possible.[4][5]

Work Area: Keep the work area clean and free of clutter. Clearly label all containers and post

a warning sign indicating an azide experiment is in progress.[5]

Personal Protective Equipment (PPE):

Body: Flame-resistant lab coat.

Eyes: Safety glasses or chemical splash goggles are mandatory. A face shield should be

used if a blast shield is not feasible.[4][5]

Hands: Wear chemically resistant gloves (e.g., nitrile). Consider double-gloving for spill

cleanup.[12][13]
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Handling Procedures:

Utensils:NEVER use metal spatulas or tools. Use plastic, ceramic, or Teflon-coated spatulas

to avoid the formation of shock-sensitive metal azides.[4][8][12]

Glassware: Avoid using ground glass joints, which can create friction and initiate

decomposition.[4][11]

Heating: Avoid heating solid azides. If heating a solution is necessary, do so with extreme

care using a controlled heating mantle and behind a blast shield. Never concentrate azide

solutions to dryness via rotary evaporation or distillation.[4][10]

Solvents:NEVER use halogenated solvents (e.g., CH₂Cl₂, CHCl₃).[8][10] Avoid mixing with

strong acids.[13]
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START:
Prepare for Azide Handling

1. Don PPE
(Lab Coat, Goggles, Gloves)

2. Setup in Fume Hood
with Blast Shield

3. Weigh Compound
(Use Plastic/Ceramic Spatula)

4. Prepare Solution
(Avoid Halogenated Solvents & Acids)

5. Conduct Reaction
(Avoid Friction, Shock, Excess Heat)

6. Work-up
(Do NOT Concentrate to Dryness)

7. Decontaminate Equipment

8. Segregate & Dispose Waste
(Label as 'Azide Waste')

END
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Exposure Occurs

Route of Exposure?

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention

Remove Clothing
Flush with Water (15 min)

Flush with Water (15 min)
Seek Medical Attention

Rinse Mouth
Do NOT Induce Vomiting
Seek Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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